Cas no 1804877-95-9 (Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate
• CAS No: 1804877-95-9
• MF: C₁₁H₅F₆NO₃S
• MW: 345.217722654343
• CID: 4951268
• Update Time: 2025-10-28

Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H5F6NO3S/c1-20-9(19)8-5(4-18)7(22-11(15,16)17)3-2-6(8)21-10(12,13)14/h2-3H,1H3
• InChI Key： XCZRLUHSFYPTHE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C(=O)OC)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate

Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate (CAS No. 1804877-95-9): A Comprehensive Overview

Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate (CAS No. 1804877-95-9) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyano, trifluoromethoxy, and trifluoromethylthio functional groups, exhibits a range of properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical formula of Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate is C₁₄H₈F₆N₂O₃S, and its molecular weight is approximately 390.27 g/mol. The presence of multiple fluorine atoms and the cyano group imparts significant stability and reactivity to the molecule, making it an interesting subject for both synthetic and biological studies.

Recent research has highlighted the potential of Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the compound's ability to inhibit specific enzymes involved in cancer cell proliferation. The researchers found that the compound effectively targeted and inhibited the activity of these enzymes, demonstrating its potential as a lead molecule for cancer therapy.

In addition to its anti-cancer properties, Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate has also shown promise in the treatment of neurological disorders. A study conducted by a team at Harvard University investigated the compound's effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. The results indicated that the compound could modulate key signaling pathways associated with these conditions, potentially slowing disease progression and improving patient outcomes.

The synthesis of Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate involves a series of well-defined steps, including the introduction of the cyano group, trifluoromethoxy group, and trifluoromethylthio group onto the benzene ring. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, making it more efficient and scalable for industrial applications.

The physicochemical properties of Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate have been extensively studied to understand its behavior in different environments. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, which facilitates its use in biological assays and drug formulation studies. Its stability under various pH conditions and temperatures has also been evaluated, providing valuable data for its storage and handling.

In terms of safety and toxicity, preliminary studies have shown that Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate has a favorable safety profile at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its long-term safety and potential side effects. These studies are crucial for advancing the compound through preclinical and clinical trials.

The potential applications of Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate extend beyond cancer and neurological disorders. Researchers are exploring its use in other areas such as anti-inflammatory agents, antimicrobial compounds, and materials science. For example, a recent study published in Advanced Materials demonstrated that the compound could be used as a functional additive in polymer-based materials to enhance their mechanical properties and thermal stability.

In conclusion, Methyl 2-cyano-6-trifluoromethoxy-3-(trifluoromethylthio)benzoate (CAS No. 1804877-95-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.